Cas no 88940-53-8 (1H-Imidazole-1-butanenitrile, 2-methyl-)

• Product Name: 1H-Imidazole-1-butanenitrile, 2-methyl-
• CAS No: 88940-53-8
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 619132
• PubChem ID: 13557538
• Update Time: 2025-04-19

1H-Imidazole-1-butanenitrile, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanenitrile, 2-methyl-
• 4-(2-methylimidazol-1-yl)butanenitrile
• 4-(2-Methyl-1H-imidazol-1-yl)butanenitrile
• 88940-53-8
• SCHEMBL2400812
• AKOS000183913
• DTXSID80543804

• Inchi： 1S/C8H11N3/c1-8-10-5-7-11(8)6-3-2-4-9/h5,7H,2-3,6H2,1H3
• InChI Key： GAVJQGBINATMCV-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)CCCC#N

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų